Cas no 401564-30-5 ((2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate)

• Product Name: (2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
• CAS No: 401564-30-5
• MF: C₁₃H₂₂N₂O₄S
• MW: 302.3898
• MDL: MFCD22665914
• CID: 4554539
• PubChem ID: 67506663
• Update Time: 2025-05-22

(2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Hydroxy-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 4-hydroxy-2-(3-thiazolidinylcarbonyl)-, 1,1-dimethylethyl ester, (2S,4R)-
• (2R,4S)-tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
• CABJFRFFUZMDSS-ZJUUUORDSA-N
• 3-[(2S,4R)-1-tert-butoxycarbonyl-4-hydroxy-2-pyrrolidinylcarbonyl]-1,3-thiazolidine
• (2S,4R)-4-Hydroxy-2-(3-thiazolidinylcarbonyl)-1-pyrrolidinecarboxylicacidtert-butylester
• (2S, 4R)-4-Hydroxy-2-(thiazolidine-3-carbonyl)-pyrrolidine-1-carboxylic acid ter
• (2S,4R)-4-Hydroxy-2-(thiazolidine-3-carbonyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CS-13353
• 1-Pyrrolidinecarboxylic acid, 4-hydroxy-2-(3-thiazolidinylcarbonyl)-,1,1-dimethylethyl ester, (2S,4R)-
• 401564-30-5
• tert-butyl (2S,4R)-4-hydroxy-2-(1,3-thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
• BRA56430
• AKOS037649693
• tert-Butyl (2S,4R)-4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate
• (2S, 4R)-4-Hydroxy-2-(thiazolidine-3-carbonyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CS-D0907
• SCHEMBL2708794
• (2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate

• MDL： MFCD22665914
• Inchi： 1S/C13H22N2O4S/c1-13(2,3)19-12(18)15-7-9(16)6-10(15)11(17)14-4-5-20-8-14/h9-10,16H,4-8H2,1-3H3/t9-,10+/m1/s1
• InChI Key： CABJFRFFUZMDSS-ZJUUUORDSA-N
• SMILES： S1C([H])([H])C([H])([H])N(C1([H])[H])C([C@]1([H])C([H])([H])[C@]([H])(C([H])([H])N1C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 302.13002836g/mol
• Monoisotopic Mass: 302.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4
• XLogP3: 0.7

Experimental Properties

• Density: 1.311
• Boiling Point: 492 ºC
• Flash Point: 251 ºC

Additional information on (2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate

Compound CAS No. 401564-30-5: (2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate

The compound with CAS No. 401564-30-5, named (2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for researchers exploring its applications in drug development and organic synthesis.

Structure and Stereochemistry

The molecule consists of a pyrrolidine ring system substituted with a tert-butyl group at the 1-position and a hydroxyl group at the 4-position. The stereochemistry of the compound is defined by the (2R,4S) configuration, which plays a crucial role in its biological activity and chemical reactivity. The presence of thiazolidine moiety at the 3-position further enhances its functional diversity, enabling it to participate in various biochemical interactions.

Synthesis and Characterization

The synthesis of (2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate involves multi-step organic reactions, including ring-forming processes and stereo-selective substitutions. Recent advancements in asymmetric catalysis have enabled the efficient construction of this compound with high enantiomeric excess, which is critical for its application in chiral environments such as pharmaceuticals.

Applications in Drug Development

This compound has shown promising results in preclinical studies as a potential lead molecule for treating neurodegenerative diseases. Its ability to modulate specific enzyme activities and interact with cellular receptors makes it a valuable candidate for drug discovery programs targeting Alzheimer's disease and other related conditions.

Recent Research Findings

Recent studies have highlighted the role of (2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate in inhibiting key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. Researchers have also explored its potential as a scaffold for developing more potent and selective drug candidates through structural modifications.

Conclusion

In summary, (2R,4S)-Tert-butyl 4-hydroxy-2-(thiazolidine-3-carbonyl)pyrrolidine-1-carboxylate (CAS No. 401564-30-5) is a versatile compound with significant implications in both academic research and industrial applications. Its unique structure and stereochemistry provide a foundation for exploring new therapeutic strategies and advancing the field of medicinal chemistry.